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Compound of Interest

Compound Name: Ibuprofen carboxylic acid-d3

Cat. No.: B565267 Get Quote

Essential Safety and Handling Guide for Ibuprofen
Carboxylic Acid-d3
This guide provides critical safety and logistical information for the handling and disposal of

Ibuprofen carboxylic acid-d3. It is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices. While a specific Safety Data Sheet (SDS) for

Ibuprofen carboxylic acid-d3 was not located, this guidance is compiled from SDSs for

Ibuprofen-d3, Ibuprofen, and general safety protocols for carboxylic acids. It is imperative to

treat this compound as a potentially hazardous substance.

Hazard Identification
Ibuprofen and its deuterated analogs are classified with the following hazards:

Harmful if swallowed.[1][2][3][4]

Causes serious eye irritation.[3]

May cause respiratory irritation.[3][5]

Toxic to aquatic life with long-lasting effects.[1]

To the best of current knowledge, the detailed toxicological properties of Ibuprofen carboxylic
acid-d3 have not been thoroughly investigated.[1] Therefore, it must be handled with the care
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required for hazardous materials.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory to prevent skin/eye contact,

inhalation, and ingestion. The following table summarizes the recommended PPE.
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Body Part
Personal Protective
Equipment

Material/Standard and Best
Practices

Eyes/Face
Chemical safety goggles

and/or a face shield.

Goggles should be splash-

proof and indirectly ventilated

to prevent fogging.[6]

Polycarbonate lenses are

recommended for impact

resistance.[6][7] Standard

safety glasses do not offer

adequate protection.[8]

Hands Chemical-resistant gloves.

Nitrile or butyl rubber gloves

are recommended for handling

acids.[6][7][9] Gloves must be

inspected for degradation or

perforation before use and

disposed of immediately after

contamination.[7][8]

Body Laboratory coat.

A fully fastened lab coat

provides a barrier against

accidental spills.[8] For larger

quantities, an impervious

apron should be worn.[7]

Respiratory Use in a well-ventilated area.

All handling should occur in a

certified chemical fume hood to

minimize inhalation of dust or

vapors.[7][8] If ventilation is

inadequate, a respirator (e.g.,

N95 for low-fume

environments or a full-face

respirator with acid gas

cartridges for higher

exposures) may be necessary.

[6][7]
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Feet Closed-toe shoes.
Protects feet from spills and

falling objects.[8]

Operational and Disposal Plans
Experimental Protocols: Handling and Storage
Engineering Controls:

Always handle Ibuprofen carboxylic acid-d3 in a well-ventilated area, preferably within a

chemical fume hood.[7][8]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[7]

Safe Handling Practices:

Avoid direct contact with skin, eyes, and clothing.[7][8]

Do not breathe dust or vapors.[7] When transferring the compound, do so carefully to avoid

generating dust or aerosols.[8]

Wash hands thoroughly with soap and water after handling and before leaving the lab.[1][7]

[10]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1][2][10]

Storage Requirements:

Store in a tightly closed, properly labeled container.[8][10]

Keep in a dry, cool, and well-ventilated place, protected from light.[4][10]

Avoid storage with incompatible materials such as strong oxidizing agents and bases.[5][10]

[11] Carboxylic acids should not be stored in metal cabinets due to corrosion risk.[11]
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Proper disposal of chemical waste is critical to ensure environmental safety and regulatory

compliance.

Waste Identification: Treat all waste materials, including the chemical itself, contaminated

absorbents, and disposable PPE, as hazardous waste.[7][12]

Waste Segregation: Do not mix Ibuprofen carboxylic acid-d3 waste with other waste

streams.[8] It should be collected in a dedicated, properly labeled, and sealed container.[8]

Container Management: Use leak-proof containers made of a material compatible with

carboxylic acids (avoid metal).[13] Do not fill containers to more than 90% capacity.[13]

Disposal Procedure: Dispose of contents and container in accordance with all local, regional,

national, and international regulations.[2] This must be done through an approved waste

disposal plant or licensed hazardous waste management company.[10][13] Do not dispose of

down the drain or in general trash.[12]

Quantitative Data Summary
Property Value Source

Molecular Formula C₁₃H₁₅D₃O₄ PubChem

Molecular Weight 239.28 g/mol PubChem[14]

CAS Number 1216505-29-1 PubChem[14]

Melting Point 75 - 78 °C (Ibuprofen) Sigma-Aldrich[10]

Boiling Point 157 °C @ 4 mmHg (Ibuprofen) Sigma-Aldrich[10]
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Exposure First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids apart.[1]

Remove contact lenses if present and easy to

do.[10] Seek immediate medical attention.[1]

Skin Contact

Immediately wash skin with soap and plenty of

water for at least 15 minutes.[1] Remove

contaminated clothing.[1] Get medical attention

if irritation occurs or persists.[15]

Ingestion

Do NOT induce vomiting.[1] Wash out mouth

with water if the person is conscious.[1] Call a

poison center or doctor if you feel unwell.[2][10]

Inhalation

Remove to fresh air.[1][10] If not breathing, give

artificial respiration.[1] Get medical attention if

you feel unwell.[10]

Spills

For small spills, absorb with an inert material

and place in a suitable container for disposal.

For large spills, evacuate the area immediately

and contact your institution's environmental

health and safety department.[7] Materials used

for cleanup must also be treated as hazardous

waste.[12]

Mandatory Visualization
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Workflow for Safe Handling of Ibuprofen Carboxylic Acid-d3

Preparation
- Verify fume hood function
- Gather all required PPE

- Prepare spill kit

Don PPE
- Safety Goggles/Face Shield

- Nitrile/Butyl Gloves
- Lab Coat

Handling & Weighing
- Perform all manipulations
 in a chemical fume hood
- Avoid generating dust

Storage
- Tightly sealed container

- Cool, dry, well-ventilated area
- Away from incompatibles

If not using all material

Work Area Cleanup
- Decontaminate surfaces
- Wash hands thoroughly

Waste Segregation
- Collect chemical waste, contaminated

 PPE, and materials in a
 dedicated, labeled container

Final Disposal
- Seal hazardous waste container
- Arrange for pickup by authorized

 waste management personnel

Click to download full resolution via product page

Caption: Safe handling workflow for Ibuprofen carboxylic acid-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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